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Compound of Interest

Compound Name:
Methyl 4-hydroxy-1H-indole-6-

carboxylate

Cat. No.: B1590185 Get Quote

An In-depth Technical Guide to Methyl 4-hydroxy-1H-indole-6-carboxylate: A Cornerstone

Intermediate in Modern Drug Discovery

Introduction: The Strategic Value of the Indole
Scaffold
The indole nucleus is a quintessential "privileged structure" in medicinal chemistry, forming the

core of numerous natural products, neurotransmitters (e.g., serotonin), and synthetic drugs.[1]

Its unique electronic properties and the ability of its nitrogen atom to act as both a hydrogen

bond donor and acceptor make it a versatile scaffold for interacting with a wide array of

biological targets. Within this critical family of compounds, Methyl 4-hydroxy-1H-indole-6-
carboxylate emerges as a particularly valuable synthetic intermediate. Its strategically placed

functional groups—a hydroxyl group at the 4-position and a methyl carboxylate at the 6-

position—provide orthogonal chemical handles for molecular elaboration. This guide, intended

for researchers and drug development professionals, offers a detailed exploration of this

compound's structure, synthesis, and pivotal role as a building block for novel therapeutic

agents.

Physicochemical and Structural Properties
Methyl 4-hydroxy-1H-indole-6-carboxylate is a beige to light pink solid at room temperature.

Its stability and solubility in common organic solvents make it a practical and versatile reagent
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in a laboratory setting. The presence of both a phenolic hydroxyl group and a methyl ester

imparts a unique reactivity profile, which is central to its utility in chemical synthesis.

Table 1: Key Properties of Methyl 4-hydroxy-1H-indole-6-carboxylate

Property Value Reference

CAS Number 77140-48-8 [2][3]

Molecular Formula C₁₀H₉NO₃ [2][3]

Molecular Weight 191.19 g/mol [3]

Appearance Beige to light pink solid

Purity ≥ 98% (by HPLC) [4]

Storage Conditions 0-8 °C

InChIKey
YCLHTEHHXRJHKC-

UHFFFAOYSA-N
[2]

Canonical SMILES
COC(=O)C1=CC2=C(C=CN2)

C(=C1)O
[2][5]

Decoding the Chemical Structure and IUPAC Name
The formal IUPAC name, Methyl 4-hydroxy-1H-indole-6-carboxylate, precisely describes the

molecule's architecture. Understanding this nomenclature is key to appreciating its chemical

logic. The structure consists of a bicyclic system where a benzene ring is fused to a pyrrole

ring, forming the indole core.

The numbering of the indole ring system is standardized, starting from the nitrogen atom as

position 1 and proceeding around the rings. The substituents are located as follows:

4-hydroxy: A hydroxyl (-OH) group is attached to carbon 4 of the indole ring. This group is a

key site for derivatization, often through etherification or other reactions targeting phenols.

6-carboxylate: An ester group is attached to carbon 6. The "carboxylate" indicates the -

COO⁻ functional group, and the preceding "Methyl" specifies that it is a methyl ester (-
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COOCH₃). This group can be hydrolyzed to the corresponding carboxylic acid or converted

to an amide, providing another avenue for molecular diversification.

1H-indole: This specifies that the nitrogen atom at position 1 bears a hydrogen atom, making

it a secondary amine within the pyrrole ring.
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Fig 1. Structural components of Methyl 4-hydroxy-1H-indole-6-carboxylate.
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Caption: Fig 1. Structural components of Methyl 4-hydroxy-1H-indole-6-carboxylate.
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Synthetic Strategy and Structural Verification
The synthesis of substituted indoles is a well-established field of organic chemistry. While

multiple routes exist, the construction of polysubstituted indoles like Methyl 4-hydroxy-1H-
indole-6-carboxylate often involves multi-step sequences starting from appropriately

substituted anilines or benzenes. Methods like the Bischler-Möhlau reaction, palladium-

catalyzed cyclizations, or other named reactions for indole synthesis can be adapted.[6]

A generalized workflow for the synthesis and validation of this compound is outlined below. The

causality behind this workflow is to ensure the correct regiochemistry of the substituents and to

confirm the identity and purity of the final product, which is a non-negotiable requirement in

drug development.
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Caption: Fig 2. Generalized workflow for the synthesis and validation of the target compound.

Protocol: Structural Verification by Spectroscopic
Methods
Trustworthiness in any synthetic protocol is achieved through rigorous analytical validation. The

identity and purity of Methyl 4-hydroxy-1H-indole-6-carboxylate must be confirmed
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unequivocally.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: This is the first-line technique for structural confirmation. The spectrum should

show distinct signals for each unique proton. Key expected signals include the N-H proton

(often a broad singlet), distinct aromatic protons on the indole ring (with coupling patterns

confirming their positions), the singlet for the O-H proton, and a sharp singlet around 3.8-

3.9 ppm for the three protons of the methyl ester.

¹³C NMR: This analysis confirms the carbon skeleton. The spectrum should resolve all 10

carbon atoms in the molecule, including the characteristic signal of the ester carbonyl

carbon (~165-170 ppm).[7] Techniques like DEPT can be used to distinguish between CH,

CH₂, and CH₃ groups.[7]

Mass Spectrometry (MS):

Objective: To confirm the molecular weight.

Method: High-Resolution Mass Spectrometry (HRMS) provides an exact mass

measurement, which can confirm the molecular formula (C₁₀H₉NO₃) with high confidence.

The expected [M+H]⁺ ion would be approximately 192.0604.

High-Performance Liquid Chromatography (HPLC):

Objective: To determine purity.

Method: The compound is analyzed on a suitable column (e.g., C18) with a mobile phase

gradient (e.g., water/acetonitrile). Purity is determined by integrating the area of the

product peak relative to the total peak area at a specific UV wavelength. For drug

development intermediates, purity should typically exceed 98%.[4]

Applications in Drug Discovery and Development
The primary value of Methyl 4-hydroxy-1H-indole-6-carboxylate lies in its role as a versatile

intermediate for creating libraries of more complex molecules.[8] Its bifunctional nature allows

for selective modification at two different points on the indole scaffold.
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A Scaffold for Library Synthesis
The hydroxyl and ester groups serve as "handles" for diversification. The hydroxyl group can

be alkylated or acylated, while the ester can be hydrolyzed to a carboxylic acid, which is then

readily converted into a wide range of amides. This two-pronged approach allows for the

systematic exploration of the chemical space around the indole core to optimize biological

activity. This process is fundamental to modern lead optimization campaigns.

Chemical Diversification Pathways

Methyl 4-hydroxy-1H-
indole-6-carboxylate

Pathway 1: O-Alkylation/Acylation
(at 4-OH position)

Pathway 2: Amide Formation
(at 6-COOCH3 position via hydrolysis)

Diverse Library of
Novel Indole Derivatives

High-Throughput
Biological Screening

Click to download full resolution via product page

Caption: Fig 3. Role as a scaffold for generating diverse chemical libraries for screening.

Therapeutic Areas of Interest
Derivatives built from this indole scaffold are being investigated for a range of diseases:

Neurological Disorders: The indole structure is a common motif in molecules targeting the

central nervous system. This compound serves as an intermediate for pharmaceuticals

aimed at neurological disorders.[8][9]
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Oncology: Many anti-cancer drugs are based on the indole nucleus. The ability to generate

diverse derivatives from this starting material makes it a valuable tool in the search for new

anti-cancer agents.[10]

Anti-inflammatory Agents: Indole derivatives have shown significant anti-inflammatory

properties. This compound is a key starting point for synthesizing novel non-steroidal anti-

inflammatory drugs (NSAIDs) and other modulators of inflammatory pathways.[10]

Antimicrobial Research: The indole scaffold is present in many compounds with antibacterial

and antifungal activity.[11] This intermediate is used to create new molecules to combat

infectious diseases, including drug-resistant strains.[9][11]

Conclusion
Methyl 4-hydroxy-1H-indole-6-carboxylate is more than just a chemical reagent; it is a

strategic tool for innovation in medicinal chemistry. Its well-defined structure, characterized by

two reactive functional groups on a privileged indole scaffold, provides an ideal platform for the

synthesis of diverse molecular libraries. For researchers in drug discovery, this compound

represents a validated starting point for developing next-generation therapeutics targeting a

wide spectrum of human diseases, from cancer to neurological disorders. Its continued use in

both academic and industrial research underscores its foundational importance in the ongoing

quest for novel and more effective medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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